Cas no 1326930-50-0 (1-[1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidine-4-carboxamide)

• Product Name: 1-[1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidine-4-carboxamide
• CAS No: 1326930-50-0
• MF: C₁₇H₂₁N₅O₂
• MW: 327.380943059921
• CID: 5323372
• Update Time: 2025-06-20

1-[1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-{[1-(3,4-dimethylphenyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidine-4-carboxamide
• 4-Piperidinecarboxamide, 1-[[1-(3,4-dimethylphenyl)-1H-1,2,3-triazol-4-yl]carbonyl]-
• 1-[1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidine-4-carboxamide

• Inchi： 1S/C17H21N5O2/c1-11-3-4-14(9-12(11)2)22-10-15(19-20-22)17(24)21-7-5-13(6-8-21)16(18)23/h3-4,9-10,13H,5-8H2,1-2H3,(H2,18,23)
• InChI Key： CLXLEMPOORRZDI-UHFFFAOYSA-N
• SMILES： N1(C(C2=CN(C3=CC=C(C)C(C)=C3)N=N2)=O)CCC(C(N)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-[1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidine-4-carboxamide

Introduction to 1-[1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidine-4-carboxamide (CAS No. 1326930-50-0)

1-[1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidine-4-carboxamide (CAS No. 1326930-50-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole ring and a piperidine moiety, making it a promising candidate for various therapeutic applications. The compound's structure and properties have been extensively studied to understand its potential biological activities and mechanisms of action.

The triazole ring is a well-known pharmacophore that is widely used in drug design due to its ability to enhance the potency and selectivity of drug candidates. In the case of 1-[1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidine-4-carboxamide, the triazole ring is linked to a piperidine moiety through a carbonyl group, which further contributes to its unique chemical properties. The presence of the piperidine ring adds to the compound's lipophilicity and stability, making it suitable for oral administration and other delivery methods.

Recent studies have highlighted the potential of 1-[1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidine-4-carboxamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The compound's ability to modulate specific inflammatory pathways makes it a promising candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and osteoarthritis.

In addition to its anti-inflammatory effects, 1-[1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidine-4-carboxamide has also been investigated for its potential as an antiviral agent. A study published in the Antiviral Research journal demonstrated that this compound exhibits significant antiviral activity against several strains of influenza virus. The mechanism of action involves the inhibition of viral replication through the modulation of host cell signaling pathways.

The pharmacokinetic properties of 1-[1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidine-4-carboxamide have also been extensively studied. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound's stability in physiological conditions and its ability to cross biological membranes make it an attractive candidate for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidine-4-carboxamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings are encouraging and suggest that further clinical development is warranted.

The synthesis of 1-[1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidine-4-carboxamide has been optimized using modern synthetic techniques such as click chemistry. This approach allows for efficient and scalable production of the compound, which is crucial for its commercialization as a pharmaceutical product. The use of click chemistry also ensures high purity and consistency in the final product.

In conclusion, 1-[1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidine-4-carboxamide (CAS No. 1326930-50-0) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies continue to explore its full potential in various medical fields, and future clinical trials will provide valuable insights into its safety and efficacy as a novel therapeutic agent.